Cas no 2227759-61-5 (rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

Technical Introduction: rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a temporary protecting group for amines in peptide synthesis. The compound’s cyclohexyl backbone enhances conformational stability, while the butanoic acid moiety provides a carboxyl functional group for further coupling reactions. Its stereochemistry, with (1R,3R) configuration, ensures precise chiral control in synthetic applications. The Fmoc group allows for mild deprotection under basic conditions, making it suitable for solid-phase peptide synthesis (SPPS). This compound is particularly valuable in medicinal chemistry and bioconjugation, offering compatibility with standard peptide synthesis protocols and facilitating the construction of complex molecular architectures.
rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid structure
2227759-61-5 structure
Product Name:rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
CAS No:2227759-61-5
MF:C26H30N2O5
MW:450.526807308197
CID:5998898
PubChem ID:165512678
Update Time:2025-05-22

rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
    • rac-4-{[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
    • 2227759-61-5
    • EN300-1551396
    • Inchi: 1S/C26H30N2O5/c29-24(30)13-6-14-27-25(31)17-7-5-8-18(15-17)28-26(32)33-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,17-18,23H,5-8,13-16H2,(H,27,31)(H,28,32)(H,29,30)/t17-,18-/m1/s1
    • InChI Key: RHGRCBBFHASSGW-QZTJIDSGSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@@H](C(NCCCC(=O)O)=O)C1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Pricemore >>

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rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Related Literature

Additional information on rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2227759-61-5, known as rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The stereochemistry of the molecule is specified by the (1R,3R) configuration, which plays a crucial role in its biological activity and potential applications.

Recent studies have highlighted the importance of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid in peptide synthesis and drug discovery. The Fmoc group is a well-known protecting group in peptide chemistry, and its presence in this compound suggests its utility in the synthesis of bioactive peptides. Researchers have explored the use of this compound as a building block for constructing complex peptide libraries, which are essential for identifying novel therapeutic agents.

The stereochemistry of the molecule is a key factor in determining its biological activity. The (1R,3R) configuration ensures that the compound interacts with specific receptors or enzymes in a highly selective manner. This selectivity is critical for drug development, as it can lead to more effective and less toxic therapeutic agents. Recent advancements in chiral synthesis techniques have made it possible to produce this compound with high enantiomeric purity, further enhancing its potential applications.

Another area of interest surrounding rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is its role in medicinal chemistry. The compound has been investigated as a potential lead molecule for treating various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for drug development. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation.

The synthesis of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid involves multiple steps and requires precise control over stereochemistry. Researchers have developed efficient synthetic routes using techniques such as asymmetric catalysis and solid-phase synthesis. These methods not only improve the yield but also ensure the production of high-quality material suitable for biological testing.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The unique properties of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, such as its ability to form self-assembled structures, make it a candidate for developing advanced materials with tailored properties. This interdisciplinary approach underscores the versatility of the compound across different scientific domains.

Recent breakthroughs in computational chemistry have further enhanced our understanding of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interactions with biological targets. These computational studies have guided experimental efforts, leading to more efficient drug design strategies.

In conclusion, rac-4-{(1R,3R)-3-({(9H-fluoren

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